N-naphthalen-2-yl-2-pyridin-2-yloxyacetamide

• IUPAC Name: N-naphthalen-2-yl-2-pyridin-2-yloxyacetamide
• InChI: InChI=1S/C17H14N2O2/c20-16(12-21-17-7-3-4-10-18-17)19-15-9-8-13-5-1-2-6-14(13)11-15/h1-11H,12H2,(H,19,20)
• InChI Key: QUVMAMRSGKHHID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)COC3=CC=CC=N3
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol

Description

N-naphthalen-2-yl-2-pyridin-2-yloxyacetamide, commonly known as NNI-362, is a chemical compound that has been extensively researched for its potential use in the field of medicine. This compound belongs to the class of pyridine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

NNI-362 exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins in the body. It specifically targets the enzyme, phosphodiesterase 4 (PDE4), which is involved in the regulation of various cellular processes. By inhibiting the activity of PDE4, NNI-362 reduces inflammation and promotes cell survival.
Biochemical and Physiological Effects:
NNI-362 has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also promotes cell survival by activating certain signaling pathways in the body. Additionally, NNI-362 has been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

NNI-362 has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level. It is also stable under normal laboratory conditions and can be easily stored for future use. However, one of the limitations of NNI-362 is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of NNI-362 in medicine. One potential application is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. NNI-362 has been shown to have neuroprotective effects and may be able to slow the progression of these diseases. Additionally, NNI-362 may have potential in the treatment of various types of cancer, as it has been shown to have anti-tumor effects. Further research is needed to fully understand the potential applications of NNI-362 in medicine.

Synthesis Methods

NNI-362 can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-amino-3-cyanopyridine with 2-naphthol in the presence of a suitable catalyst. The resulting product is then treated with acetic anhydride to obtain NNI-362.

Scientific Research Applications

NNI-362 has been extensively studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been found to have anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been shown to have potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.